Cas no 1341514-94-0 ((1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine)

• Product Name: (1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine
• CAS No: 1341514-94-0
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5159129
• PubChem ID: 63969449
• Update Time: 2025-10-27

(1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• [(1-Ethyl-1H-pyrazol-5-yl)methyl](propyl)amine
• n-((1-Ethyl-1h-pyrazol-5-yl)methyl)propan-1-amine
• 1H-Pyrazole-5-methanamine, 1-ethyl-N-propyl-
• (1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine

• Inchi： 1S/C9H17N3/c1-3-6-10-8-9-5-7-11-12(9)4-2/h5,7,10H,3-4,6,8H2,1-2H3
• InChI Key： GQFIORSVPTYNKL-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC=N1)CNCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• XLogP3: 0.8
• Topological Polar Surface Area: 29.8

Additional information on (1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine

Chemical Profile of (1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine and CAS No. 1341514-94-0

Compound CAS No. 1341514-94-0 corresponds to the chemical entity (1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine, a derivative of pyrazole with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, has garnered attention due to its versatile applications in drug discovery and molecular interactions.

The molecular structure of (1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine consists of a pyrazole core substituted with an ethyl group at the 1-position and a propylamine moiety at the 5-position. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthesizing more complex molecules. The pyrazole ring is known for its stability and ability to participate in hydrogen bonding, which is crucial for its role in various biochemical processes.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds, particularly those derived from pyrazole, due to their broad spectrum of biological activities. (1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine has been explored for its potential as a scaffold in the development of novel therapeutic agents. Its ability to interact with biological targets makes it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have utilized (1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine as a building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing compounds that modulate enzyme activity and receptor binding. These findings highlight its significance in the quest for new treatments for chronic and acute conditions.

The compound's structural features also make it an attractive candidate for computational studies. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been employed to understand how (1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine interacts with biological targets at the molecular level. These studies provide valuable insights into its mechanism of action and help predict its efficacy in therapeutic applications.

Furthermore, the versatility of (1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine extends to its use as a ligand in biochemical assays. Its ability to bind to specific proteins and enzymes has been exploited in high-throughput screening campaigns to identify new drug candidates. This application underscores its importance in accelerating the drug discovery process.

Recent advancements in synthetic chemistry have also contributed to the growing interest in this compound. New methodologies have enabled more efficient and scalable synthesis of (1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine, making it more accessible for research purposes. These improvements have opened up new avenues for exploring its potential applications.

The compound's stability under various conditions is another key factor contributing to its utility. Unlike some other heterocyclic compounds that may degrade under certain environmental conditions, (1-ethyl-1H-pyrazol-5-yl)methyl(propyl)amine remains stable, ensuring consistent performance in experimental settings. This stability is particularly important for long-term studies and industrial applications.

In conclusion, (1-ethyl-1H-pyrazol-5-yll)methyl(propyl)amine (CAS No. 1341514-94) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its broad range of applications, make it a valuable asset for scientists working on drug discovery and biochemical interactions. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing medical science.